5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 5-amino-3-(prop-2-enoxymethyl)pentanoic acid
• InChI: InChI=1S/C9H17NO3/c1-2-5-13-7-8(3-4-10)6-9(11)12/h2,8H,1,3-7,10H2,(H,11,12)
• InChI Key: JBSPWJAFXTZFNQ-UHFFFAOYSA-N
• Canonical SMILES: C=CCOCC(CCN)CC(=O)O

Description

5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid is a γ-aminobutyric acid (GABA) analogue characterized by a pentanoic acid backbone substituted at the 3-position with a prop-2-en-1-yloxy (allyloxy) methyl group. This structural motif distinguishes it from classical GABA derivatives, such as baclofen, and confers unique physicochemical and pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid typically involves multi-step organic reactions. One common method includes the alkylation of a suitable amino acid derivative with prop-2-en-1-ol under basic conditions. The reaction is usually carried out in the presence of a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) to facilitate the formation of the prop-2-en-1-yloxy group.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process. Additionally, purification methods like recrystallization and chromatography are used to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro or nitroso derivatives.

Reduction: The carboxylic acid group can be reduced to an alcohol or aldehyde.

Substitution: The prop-2-en-1-yloxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, thiols, and halides can be used under basic or acidic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group can yield nitro derivatives, while reduction of the carboxylic acid group can produce alcohols or aldehydes.

Scientific Research Applications

5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-substrate interactions and protein-ligand binding.

Industry: The compound can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the prop-2-en-1-yloxy group can participate in hydrophobic interactions. These interactions can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Features and Substitution Patterns

The compound’s key structural differentiator is the allyloxy methyl group at the 3-position of the pentanoic acid chain. Comparisons with homologues highlight the impact of substituent type and position:

Compound Name	Substituent at Position 3	Key Functional Groups	Reference
5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid	Allyloxy methyl	Amino, pentanoic acid, allyl	N/A
(R)-5-Amino-3-(4-chlorophenyl)pentanoic acid	4-Chlorophenyl	Amino, pentanoic acid, aryl
(R,S)-5-Amino-3-(4-methoxyphenyl)pentanoic acid	4-Methoxyphenyl	Amino, pentanoic acid, aryl
5-Amino-4-(4-chlorophenyl)pentanoic acid	4-Chlorophenyl (at position 4)	Amino, pentanoic acid, aryl

Key Observations :

• Substituent Position: The 3-position substitution (vs. 4-position in baclofen homologues) significantly alters receptor interactions. For example, (R)-5-amino-3-(4-chlorophenyl)pentanoic acid exhibits potent GABAB receptor activity, whereas its 2-position analogue is inactive .

Pharmacological Activity

GABAB Receptor Affinity

• (R)-5-Amino-3-(4-chlorophenyl)pentanoic acid: Demonstrates robust agonist activity at GABAB receptors in guinea pig ileum assays, surpassing baclofen in functional potency .
• 5-Amino-4-(4-chlorophenyl)pentanoic acid: Shows reduced activity compared to its 3-position counterpart, emphasizing the criticality of substitution position .
• Allyloxy Methyl Derivative : Predicted to exhibit weaker GABAB activity due to the absence of aromatic pharmacophores, which are essential for receptor recognition .

Physical Properties

• Melting Points: Aryl-substituted derivatives exhibit higher melting points (e.g., 164–165°C for (R,S)-5-amino-3-methylpentanoic acid ), whereas allyloxy derivatives may display lower melting points due to reduced crystallinity.
• Solubility : The allyloxy methyl group’s hydrophobicity could reduce aqueous solubility compared to polar aryl substituents (e.g., 4-methoxyphenyl ).

Biological Activity

5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid, a compound with a unique molecular structure, exhibits significant biological activities primarily due to its structural resemblance to neurotransmitters, particularly gamma-aminobutyric acid (GABA). This article delves into its biological activity, potential therapeutic applications, and relevant research findings.

Molecular Characteristics

The compound has the following molecular characteristics:

• Molecular Formula: C₈H₁₅N₃O₂
• Molecular Weight: Approximately 175.25 g/mol

The presence of an amino group and a propan-2-yloxy substituent enhances its lipophilicity, potentially improving membrane permeability and bioavailability, which is crucial for its biological activity.

5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid is studied for its role as a GABA receptor agonist. GABA is a primary inhibitory neurotransmitter in the central nervous system, and compounds that mimic its action can have implications for treating various neurological disorders such as anxiety and epilepsy. Research indicates that this compound can modulate neurotransmission, influencing conditions related to GABAergic dysfunction.

Neuropharmacological Effects

The compound's ability to act on GABA receptors suggests potential neuropharmacological effects:

• Anxiolytic Effects: Similar compounds have shown promise in reducing anxiety symptoms by enhancing GABAergic transmission.
• Anticonvulsant Properties: The modulation of GABA receptors may also provide protective effects against seizures.

Interaction Studies

Interaction studies focusing on the binding affinity of 5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid at GABA receptors have been critical in elucidating its efficacy and safety profiles. These studies indicate that structural modifications can significantly impact biological activity, emphasizing the importance of understanding structure-activity relationships (SAR) in drug development.

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
5-Amino-3-methylpentanoic acid	C₇H₁₅N₃O₂	Lacks the propan-2-yloxy group; simpler structure
Baclofen	C₄H₆ClNO₂	A known GABA receptor agonist; used for muscle spasticity
4-Aminobutanoic acid (GABA)	C₄H₉NO₂	Directly involved in neurotransmission; smaller size
5-{[(Benzyloxy)carbonyl]amino}-3-(propan-2-yloxy)methylpentanoic acid	C₁₃H₁₉N₃O₃	Contains a benzyloxy group; larger and more complex

The unique combination of functional groups in 5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid may confer distinct biological activities compared to other similar compounds. Its specific structure enhances its interaction with biological membranes and receptors, potentially leading to improved therapeutic outcomes.

Case Studies and Research Findings

Research has highlighted the compound's potential applications in various therapeutic areas:

• Neurological Disorders: Studies demonstrate that compounds structurally similar to 5-Amino-3-[(prop-2-en-1-yloxy)methyl]pentanoic acid can effectively modulate GABAergic activity, suggesting therapeutic potential for conditions like epilepsy and anxiety disorders.
• Drug Development: The compound's interaction with GABA receptors has been explored in drug development contexts, where its pharmacological profile indicates promise as a candidate for further investigation in clinical settings .